N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H10Cl2N2OS/c14-9-4-3-5-10(15)13(9)17-11(18)8-19-12-6-1-2-7-16-12/h1-7H,8H2,(H,17,18)
• InChI Key: XFFTZHSIOYLNFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=O)NC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H10Cl2N2OS
• Molecular Weight: 313.2 g/mol

Description

N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide, also known as DPTA, is a chemical compound that has gained attention due to its potential applications in scientific research. DPTA is a thioamide derivative of a pyridine carboxylic acid and is used as a reagent in various chemical reactions.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide is used in various scientific research applications, including the synthesis of novel compounds, drug discovery, and as a reagent in organic chemistry. N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide has been used as a ligand in the preparation of metal complexes and as a precursor for the synthesis of thioamides. It has also been used in the synthesis of new derivatives of pyridine carboxylic acids, which have potential applications in drug discovery.

Mechanism of Action

The mechanism of action of N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide is not fully understood. However, it is believed to act as a ligand, binding to metal ions and forming stable complexes. N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide has been shown to form complexes with various metal ions, including copper, iron, and zinc.
Biochemical and Physiological Effects:
N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide has been shown to have biochemical and physiological effects in various studies. It has been shown to have antioxidant properties and to protect against oxidative stress. In addition, N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide has been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide has several advantages for lab experiments, including its stability, solubility in water and organic solvents, and ease of synthesis. However, it also has limitations, including its toxicity and potential for side effects.

Future Directions

There are several future directions for research on N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide. One potential area of research is the development of new derivatives of pyridine carboxylic acids using N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide as a precursor. Another area of research is the investigation of the potential therapeutic applications of N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide, including its use as an antioxidant and anti-inflammatory agent. Finally, further research is needed to fully understand the mechanism of action of N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide and its potential applications in drug discovery.

Synthesis Methods

The synthesis of N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide involves the reaction of 2,6-dichloroaniline with 2-pyridinethiol in the presence of acetic anhydride. The resulting product is then treated with sodium hydroxide to obtain N-(2,6-dichlorophenyl)-2-(2-pyridinylthio)acetamide.